Cas no 4371-35-1 ([1,1'-Biphenyl]-2,2',6,6'-tetraol)

• Product Name: [1,1'-Biphenyl]-2,2',6,6'-tetraol
• CAS No: 4371-35-1
• MF: C₁₂H₁₀O₄
• MW: 218.205403804779
• CID: 1084055
• PubChem ID: 10911001
• Update Time: 2025-04-20

[1,1'-Biphenyl]-2,2',6,6'-tetraol Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2,2',6,6'-tetraol
• 2-(2,6-dihydroxyphenyl)benzene-1,3-diol
• 2,2',6,6'-TETRAHYDROXY-1,1'-BIPHENYLENE
• [1,1'-Biphenyl]-2,2',6,6'-tetrol
• 1,1'-Biphenyl-2,2',6,6'-tetraol
• 2,2',6,6'-tetrahydroxybiphenyl
• 2,2',6,6'-tetrahydroxy-biphenyl
• 2,6,2',6'-tetrahydroxybiphenyl
• 2.6.2'.6'-Tetrahydroxy-biphenyl
• CTK1D6286
• FT-0653388
• KB-09823
• SureCN5918581
• F75404
• CHEMBL4072792
• biresorcinol
• DTXSID60448085
• A826405
• SCHEMBL5918581
• 4371-35-1
• HXBBWWNXODCSPT-UHFFFAOYSA-N
• 1,1'-Biphenyl]-2,2',6,6'-tetrol

• MDL： MFCD11617321
• Inchi： 1S/C12H10O4/c13-7-3-1-4-8(14)11(7)12-9(15)5-2-6-10(12)16/h1-6,13-16H
• InChI Key： HXBBWWNXODCSPT-UHFFFAOYSA-N
• SMILES： OC1C=CC=C(C=1C1C(=CC=CC=1O)O)O

Computed Properties

• Exact Mass: 218.0579
• Monoisotopic Mass: 218.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• PSA: 80.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives